Cas no 1043252-30-7 (2-(phenylbuta-1,3-diyn-1-yl)aniline)

• Product Name: 2-(phenylbuta-1,3-diyn-1-yl)aniline
• CAS No: 1043252-30-7
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 1123785
• PubChem ID: 101912894
• Update Time: 2025-04-20

2-(phenylbuta-1,3-diyn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(phenylbuta-1,3-diyn-1-yl)aniline
• 2-(4-phenylbuta-1,3-diyn-1-yl)aniline
• 1043252-30-7
• SCHEMBL22146860

• Inchi： 1S/C16H11N/c17-16-13-7-6-12-15(16)11-5-4-10-14-8-2-1-3-9-14/h1-3,6-9,12-13H,17H2
• InChI Key： KXSKHXMRWKTZPB-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C#CC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.089149355g/mol
• Monoisotopic Mass: 217.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų